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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the immunoprecipitation (IP) of the CHC22

protein, a clathrin heavy chain isoform involved in specialized membrane trafficking pathways,

notably the transport of the glucose transporter GLUT4.[1][2][3][4][5] This protocol is intended

to guide researchers in isolating CHC22 and its interacting partners from cell lysates for

subsequent analysis by methods such as Western blotting or mass spectrometry.

Introduction
CHC22, encoded by the CLTCL1 gene, is a variant of the more ubiquitously expressed CHC17

clathrin heavy chain.[1] Unlike CHC17, which is crucial for endocytosis at the plasma

membrane, CHC22 is primarily involved in intracellular trafficking pathways, particularly from

the early secretory pathway.[1][3][5] Notably, CHC22 plays a significant role in the biogenesis

of the insulin-responsive GLUT4 storage compartment in muscle and fat cells, making it a

protein of interest in metabolic research and drug development for conditions like type 2

diabetes.[2]

Immunoprecipitation is a powerful technique to isolate a specific protein from a complex

mixture, such as a cell lysate, using an antibody that specifically binds to that protein. This

allows for the enrichment of the target protein and the identification of its binding partners,

providing insights into its function and regulation.
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The following diagrams illustrate the known signaling pathway involving CHC22 and the

general workflow for its immunoprecipitation.

Caption: Signaling pathway of CHC22 in GLUT4 trafficking.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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